2-(4-Methoxyphenyl)-3-(propylamino)inden-1-one

• IUPAC Name: 2-(4-methoxyphenyl)-3-(propylamino)inden-1-one
• InChI: InChI=1S/C19H19NO2/c1-3-12-20-18-15-6-4-5-7-16(15)19(21)17(18)13-8-10-14(22-2)11-9-13/h4-11,20H,3,12H2,1-2H3
• InChI Key: SEPHPGOUYWJKLS-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=C(C(=O)C2=CC=CC=C21)C3=CC=C(C=C3)OC
• Molecular Formula: C19H19NO2
• Molecular Weight: 293.4 g/mol

Description

2-(4-Methoxyphenyl)-3-(propylamino)inden-1-one is a useful research compound. Its molecular formula is C19H19NO2 and its molecular weight is 293.4 g/mol. The purity is usually 95%.
The exact mass of the compound 2-(4-methoxyphenyl)-3-(propylamino)-1H-inden-1-one is 293.141578849 g/mol and the complexity rating of the compound is 435. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Photoinduced Intramolecular Charge Transfer

Research into substituent-dependent photoinduced intramolecular charge transfer in N-aryl-substituted trans-4-aminostilbenes reveals the impact of substituents like methoxy on the photochemical behavior of these compounds. Such studies highlight the formation of twisted intramolecular charge transfer (TICT) states, which are crucial for understanding the photophysics of materials and could inform the design of novel photonic devices or sensors (Yang et al., 2004).

Synthesis of Polysubstituted Pyrroles

In the realm of synthetic organic chemistry, the development of metal-free methods for synthesizing polysubstituted pyrrole derivatives has been explored. Using 2-((4-methoxyphenyl)amino)-1-(thiophen-2-yl)ethan-1-one among other substrates, efficient synthesis in aqueous mediums using surfactants has been demonstrated. This research is pivotal for the synthesis of complex organic molecules with potential applications in pharmaceuticals and materials science (Kumar et al., 2017).

Advanced Material Research

Investigations into the structural aspects of similar compounds, such as (2E)-2-(ethoxycarbonyl)-3-[(4-methoxyphenyl)amino]prop-2-enoic acid, provide insights into their crystal structure, spectroscopy, and quantum chemical calculations. Such studies are foundational for the development of advanced materials with specific optical or chemical properties. The detailed analysis of molecular interactions contributes to a better understanding of the material's stability and reactivity (Venkatesan et al., 2016).

Photoreactivity and Crosslinking

The exploration of photoreagents for protein crosslinking and affinity labeling further exemplifies the applications of methoxyphenyl compounds. High yield photoreagents based on 4-nitrophenyl ethers, which become reactive with amines under specific conditions, have significant implications for biochemical research, particularly in studying protein interactions and functions (Jelenc et al., 1978).